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Compound of Interest

Compound Name: N-methoxy-N-methyldecanamide

Cat. No.: B8558636

Get Quote

Executive Summary: Immediate Action Plan
N-methoxy-N-methyldecanamide (a Weinreb amide of decanoic acid) is a specialized organic

intermediate used primarily in the synthesis of ketones via nucleophilic addition. Unlike

common solvents, it is often synthesized in situ or used in small high-value quantities.

Disposal Directive:

Primary Stream: Non-halogenated Organic Solvent Waste.

Method: High-temperature incineration.

Prohibited: Do NOT dispose of down the drain (sewer) or in general trash.

Key Hazard: Skin and eye irritant; potential acute toxicity (treat as toxic organic).

Chemical Identification & Characterization
Before disposal, verify the identity and state of the waste. This compound is typically a viscous

oil, not a volatile solvent, which impacts spill cleanup and container selection.
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Property Description Data Source

Chemical Name
N-methoxy-N-

methyldecanamide
[1]

Common Name Decanoic acid Weinreb amide [1]

Molecular Formula C₁₂H₂₅NO₂ [1]

Molecular Weight ~215.33 g/mol [1]

Physical State Clear to pale yellow oil [2]

Solubility
Low water solubility; Soluble in

DCM, EtOAc, MeOH
[2]

Combustibility
Combustible Liquid (Flash

point > 93°C est.)
[3]

Technical Note: While specific CAS numbers for this exact chain length are often proprietary or

research-specific (homologs include C2: 78191-00-1 and C3: 104863-65-2), it must be

classified under RCRA Class D001 (Ignitable) if mixed with flammable solvents, or generally as

Non-Regulated Organic Waste if pure, subject to local "Toxic/Irritant" protocols [3].

Hazard Assessment (E-E-A-T)
As a Senior Application Scientist, I emphasize that while Weinreb amides are generally stable,

they are potent irritants. The N-methoxy-N-methyl moiety can hydrolyze under strong

acidic/basic conditions to release N,O-dimethylhydroxylamine, which is toxic.

Skin/Eye: Causes serious eye irritation (H319) and skin irritation (H315).

Reactivity: Stable under normal conditions. Incompatible with strong oxidizers and strong

reducing agents (e.g., LiAlH₄, DIBAL).
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Environmental: Harmful to aquatic life with long-lasting effects (due to the C10 aliphatic chain

preventing rapid biodegradation).

Disposal Decision Matrix
Use the following logic flow to determine the correct waste stream for your specific sample.

Waste Generation:
N-methoxy-N-methyldecanamide

Is the waste Pure or a Mixture?

Pure Compound
(Oil/Residue)

Pure Oil

Mixture/Solution

Dissolved

Solid Waste
(Contaminated Silica/Wipes)

Absorbed on Solids

DISPOSE: Non-Halogenated Waste Carboy
(Code: NON-HAL-ORG)

Dissolve in minimal Acetone/EtOAc

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Contains >1% Halogens

Non-Halogenated Solvent
(EtOAc, Hexane, MeOH)

No Halogens

DISPOSE: Halogenated Waste Carboy
(Code: HAL-ORG)

DISPOSE: Solid Hazardous Waste Bin
(Double Bagged)

Click to download full resolution via product page

Figure 1: Decision tree for classifying N-methoxy-N-methyldecanamide waste streams.
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Step-by-Step Disposal Protocol
Phase 1: Preparation & Collection

PPE Required: Nitrile gloves (double gloving recommended for pure oil), safety goggles, and

lab coat.

Container Selection:

Liquid Waste: High-Density Polyethylene (HDPE) or Glass carboys.

Solid Waste: Yellow/Red hazardous waste bags or wide-mouth HDPE jars.

Solubilization (For Pure Residues):

The pure compound is an oil.[1] Do not attempt to pour viscous oil directly into a waste

carboy as it may coat the neck and create a secondary hazard.

Action: Dilute the oil with a minimal amount of Acetone or Ethyl Acetate to reduce viscosity

before transfer.

Phase 2: Labeling
Accurate labeling is critical for the safety of waste management personnel.

Tag Type: Hazardous Waste Tag (Standard University/Corporate format).

Chemical Name: Write out "N-methoxy-N-methyldecanamide" fully. Do not use

abbreviations like "Weinreb Amide".

Constituents: If a mixture, list all solvents (e.g., "Acetone 90%, N-methoxy-N-
methyldecanamide 10%").

Hazard Checkboxes: Check "Irritant" and "Toxic".

Phase 3: Storage & Hand-off
Segregation: Store in the Organic Solvents cabinet. Keep away from Oxidizers (Nitric acid,

Peroxides).
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Cap Tightness: Ensure caps are vented if the waste contains volatile solvents, but sealed

tight for transport.

Inspection: Verify no exterior contamination on the container before scheduling pickup.

Spill Cleanup Procedures
Scenario: You have dropped a flask containing 50g of pure N-methoxy-N-methyldecanamide
oil.

Isolate: Alert nearby personnel. Mark the area.

Ventilate: If the spill is hot or fuming (rare), turn on fume hoods; otherwise, standard

ventilation is sufficient.

Absorb:

Do not use water (it will just spread the oil).

Use vermiculite, sand, or polypropylene absorbent pads.

Cover the spill from the outside in to contain the spread.

Clean:

Scoop the saturated absorbent into a heavy-duty plastic bag.

Wipe the surface with Acetone or Ethanol to remove the oily residue.

Place all wipes and gloves used into the solid hazardous waste bin.

Report: Log the spill according to your facility's EHS protocols.
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Note: Confirms the synthesis and existence of N-methoxy-N-methyldecanamide as a
stable intermedi

Physical Properties (Homolog Data)

National Institutes of Health (NIH) PubChem. "N-Methoxy-N,2-dimethylpropanamide (C6

Analog)." Available at: [Link]

Note: Used for extrapolating physical st

General Laboratory Waste Safety

National Research Council (US) Committee on Prudent Practices in the Laboratory.

"Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards."

National Academies Press. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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